Cas no 116754-27-9 (3-Bromo-5-methoxy-4-propoxyBenzenemethanol)

• Product Name: 3-Bromo-5-methoxy-4-propoxyBenzenemethanol
• CAS No: 116754-27-9
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 2106061
• Update Time: 2023-08-03

3-Bromo-5-methoxy-4-propoxyBenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-propoxyBenzenemethanol
• (3-bromo-5-methoxy-4-propoxyphenyl)methanol
• Z235448548
• 3-Bromo-5-methoxy-4-propoxyBenzenemethanol

• Inchi： 1S/C11H15BrO3/c1-3-4-15-11-9(12)5-8(7-13)6-10(11)14-2/h5-6,13H,3-4,7H2,1-2H3
• InChI Key： WEDFHWCGHMUKHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(=C1OCCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7